3,5-dichloro-N-(3-chloro-2-methylphenyl)-4-methoxybenzamide

• IUPAC Name: 3,5-dichloro-N-(3-chloro-2-methylphenyl)-4-methoxybenzamide
• InChI: InChI=1S/C15H12Cl3NO2/c1-8-10(16)4-3-5-13(8)19-15(20)9-6-11(17)14(21-2)12(18)7-9/h3-7H,1-2H3,(H,19,20)
• InChI Key: TYZVIVQPAFAMHB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=O)C2=CC(=C(C(=C2)Cl)OC)Cl
• Molecular Formula: C15H12Cl3NO2
• Molecular Weight: 344.6 g/mol

Description

3,5-dichloro-N-(3-chloro-2-methylphenyl)-4-methoxybenzamide, also known as AG490, is a synthetic compound that has been widely used in scientific research for its ability to inhibit the activity of Janus kinase 2 (JAK2). JAK2 is a tyrosine kinase that plays a critical role in the signaling pathways of cytokine receptors, which are involved in the regulation of immune responses, hematopoiesis, and inflammation. The use of AG490 has provided valuable insights into the mechanisms underlying these processes and has led to the development of potential therapeutic strategies for various diseases.

Mechanism of Action

3,5-dichloro-N-(3-chloro-2-methylphenyl)-4-methoxybenzamide acts as a competitive inhibitor of JAK2 by binding to the ATP-binding site of the kinase domain. This prevents the phosphorylation of JAK2 and downstream signaling molecules, leading to the inhibition of cytokine signaling and downstream biological processes.
Biochemical and physiological effects:
This compound has been shown to have a wide range of biochemical and physiological effects, including the inhibition of cytokine signaling, immune responses, and inflammation. It has also been shown to induce apoptosis in cancer cells and inhibit the proliferation of various cell types.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3,5-dichloro-N-(3-chloro-2-methylphenyl)-4-methoxybenzamide in lab experiments is its high specificity for JAK2, which allows for the selective inhibition of JAK2-dependent signaling pathways. However, one of the limitations of using this compound is its potential off-target effects, which may affect other signaling pathways and biological processes.

Future Directions

There are several potential future directions for the use of 3,5-dichloro-N-(3-chloro-2-methylphenyl)-4-methoxybenzamide in scientific research. One area of interest is the development of more potent and selective JAK2 inhibitors for the treatment of various diseases. Another area of interest is the investigation of the role of JAK2 in the regulation of hematopoiesis and stem cell differentiation. Additionally, the use of this compound in combination with other drugs or therapies may provide new strategies for the treatment of cancer and other diseases.

Synthesis Methods

The synthesis of 3,5-dichloro-N-(3-chloro-2-methylphenyl)-4-methoxybenzamide involves several steps, starting with the reaction of 3,5-dichloro-4-methoxybenzoyl chloride with 3-chloro-2-methyl aniline to form the intermediate this compound. This is then treated with sodium hydride and 2-bromo-6-nitrotoluene to yield this compound.

Scientific Research Applications

3,5-dichloro-N-(3-chloro-2-methylphenyl)-4-methoxybenzamide has been extensively used in scientific research to investigate the role of JAK2 in various biological processes. It has been shown to inhibit the activity of JAK2 in vitro and in vivo, leading to the downregulation of downstream signaling pathways such as STAT3 and PI3K/Akt. This has provided valuable insights into the mechanisms underlying cytokine signaling, immune responses, and inflammation.